5-(naphthalen-2-yl)-4H-1,2,4-triazole-3-thiol
Overview
Description
The compound “5-(naphthalen-2-yl)-4H-1,2,4-triazole-3-thiol” is a complex organic molecule that contains a naphthalene ring, a 1,2,4-triazole ring, and a thiol group . Naphthalene is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings . The 1,2,4-triazole ring is a type of heterocycle that is often seen in pharmaceuticals and agrochemicals . The thiol group (-SH) is similar to the hydroxyl group (-OH) in alcohols, but contains a sulfur atom instead of oxygen.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the naphthalene and 1,2,4-triazole rings, and the thiol group . Techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy could be used to analyze the structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the naphthalene ring, the 1,2,4-triazole ring, and the thiol group . The naphthalene ring is relatively stable but can undergo electrophilic aromatic substitution reactions . The 1,2,4-triazole ring can participate in various reactions, particularly at the nitrogen atoms . The thiol group is acidic and can undergo reactions similar to alcohols .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . For example, the presence of the naphthalene and 1,2,4-triazole rings could contribute to its aromaticity and potentially its planarity . The thiol group could influence its acidity and reactivity .Scientific Research Applications
Medicinal Chemistry
Naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate has been studied for its potential in medicinal chemistry. Its structure resembles compounds like salicylic acid and aspirin. Researchers explore its pharmacological properties, including enzyme inhibition and chelating attributes with biological targets .
Computational Chemistry
In silico analysis reveals promising binding interactions between this compound and acetylcholinesterase enzyme (AChE) . Computational chemistry studies explore its potential as an AChE inhibitor, relevant for neurodegenerative diseases like Alzheimer’s.
Safety And Hazards
properties
IUPAC Name |
5-naphthalen-2-yl-1,2-dihydro-1,2,4-triazole-3-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3S/c16-12-13-11(14-15-12)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,13,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANQJCAZCYVDYCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=NC(=S)NN3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(naphthalen-2-yl)-4H-1,2,4-triazole-3-thiol | |
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